Cas no 2228992-10-5 (1-(but-3-yn-2-yl)-2-ethynylbenzene)

• Product Name: 1-(but-3-yn-2-yl)-2-ethynylbenzene
• CAS No: 2228992-10-5
• MF: C₁₂H₁₀
• MW: 154.207803249359
• CID: 6308167
• PubChem ID: 165685731
• Update Time: 2025-08-05

1-(but-3-yn-2-yl)-2-ethynylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-2-yl)-2-ethynylbenzene
• EN300-1819332
• 2228992-10-5

• Inchi： 1S/C12H10/c1-4-10(3)12-9-7-6-8-11(12)5-2/h1-2,6-10H,3H3
• InChI Key： ZWURFBJWUNOONN-UHFFFAOYSA-N
• SMILES： C(C#C)(C)C1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 154.078250319g/mol
• Monoisotopic Mass: 154.078250319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Additional information on 1-(but-3-yn-2-yl)-2-ethynylbenzene

1-(But-3-Yn-2-Yl)-2-Ethynylbenzene: A Comprehensive Overview

1-(But-3-Yn-2-Yl)-2-Ethynylbenzene, also known by its CAS number 228992-10-5, is a unique organic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its aromatic benzene ring substituted with two alkyne groups, has garnered attention due to its versatile reactivity and structural properties. Recent advancements in synthetic methodologies and its applications in material synthesis have further highlighted its importance in contemporary chemical research.

The molecular structure of 1-(But-3-Yn-2-Yl)-2-Ethynylbenzene consists of a benzene ring with two terminal alkynes: one at the para position (buta group) and another at the meta position (ethyne group). This arrangement imparts the molecule with unique electronic properties, making it an attractive candidate for use in π-conjugated systems. The compound's ability to undergo various types of cycloaddition reactions, such as Diels-Alder or [4+4] cycloadditions, has been extensively studied in recent years. These reactions are pivotal in the synthesis of complex polycyclic compounds, which are valuable in drug discovery and materials science.

Recent studies have explored the use of 1-(But-3-Yn-2-Yl)-2-Ethynylbenzene as a precursor for constructing advanced materials, such as carbon-based nanomaterials and coordination polymers. Its ability to form stable metal-carbon bonds has made it a key component in the development of new catalysts for industrial processes. For instance, researchers have demonstrated that this compound can serve as a ligand in palladium-catalyzed cross-coupling reactions, which are critical in organic synthesis.

In terms of synthesis, 1-(Buta... The compound can be synthesized via a variety of methods, including nucleophilic aromatic substitution and transition-metal-catalyzed coupling reactions. One notable approach involves the use of Sonogashira coupling, which allows for the efficient formation of carbon-carbon bonds between terminal alkynes and aryl halides. This method has been optimized in recent studies to enhance yield and selectivity, making it more accessible for large-scale production.

The applications of CAS No 2... extend beyond traditional chemical synthesis. Its use in polymer science has been explored, particularly in the development of conductive polymers and high-performance composites. The compound's ability to act as a building block for more complex structures has led to its incorporation into materials with tailored electronic properties, suitable for applications in electronics and energy storage.

In conclusion, 1-(Buta... stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, reactivity, and compatibility with modern synthetic techniques make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its role in advancing chemical science is expected to grow significantly.